Cas no 189368-75-0 (Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-)

Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy- structure
189368-75-0 structure
Product Name:Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-
CAS No:189368-75-0
MF:C12H19NO2
MW:209.2847635746
CID:115636
PubChem ID:17893558
Update Time:2024-02-28

Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-
    • 1-(3-ethoxy-4-methoxyphenyl)propan-1-amine
    • Benzenemethanamine, 3-ethoxy-alpha-ethyl-4-methoxy- (9CI)
    • SCHEMBL7099805
    • DTXSID10591499
    • 189368-75-0
    • Inchi: 1S/C12H19NO2/c1-4-10(13)9-6-7-11(14-3)12(8-9)15-5-2/h6-8,10H,4-5,13H2,1-3H3
    • InChI Key: UXHKEQQKTGWDBE-UHFFFAOYSA-N
    • SMILES: O(CC)C1=C(C=CC(=C1)C(CC)N)OC

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48

Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy- Related Literature

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